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Compound of Interest

Compound Name: Barium dichromate

Cat. No.: B084721 Get Quote

The safe and compliant disposal of barium dichromate is a critical aspect of laboratory safety

and environmental responsibility. As a compound exhibiting properties of an oxidizer, a

carcinogen, and containing a toxic heavy metal, its handling and disposal require strict

adherence to established protocols. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals to manage barium
dichromate waste effectively.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle barium dichromate waste

with the utmost care. The compound is harmful if swallowed or inhaled and is a known

carcinogen.[1] Adherence to the following personal protective equipment (PPE) and handling

guidelines is mandatory to minimize exposure risks.

Personal Protective Equipment (PPE):

Respiratory Protection: A NIOSH/MSHA-approved high-efficiency particulate respirator with a

full facepiece is required when dust may be generated.[2]

Eye Protection: ANSI-approved chemical worker goggles or a face shield should be worn.[2]

Hand Protection: Use impervious gloves, such as nitrile rubber. Always inspect gloves prior

to use.[2]
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Body Protection: Wear an impervious lab coat, apron, or coveralls to prevent skin contact.[2]

Safe Handling Practices:

Always handle barium dichromate within a certified chemical fume hood to avoid inhalation

of dust.[3]

Avoid generating dust during handling and disposal.[1][3]

Keep the compound away from heat, sparks, open flames, and combustible materials.[3][4]

[5] Barium dichromate is an oxidizer and may intensify fires.[1]

Do not eat, drink, or smoke in areas where barium dichromate is handled or stored.[1][3]

Wash hands thoroughly with soap and water after handling.[1][3]

Step-by-Step Disposal Protocol
Barium dichromate and any materials contaminated with it are considered hazardous waste.

[2][6] Disposal must comply with all federal, state, and local environmental regulations.[3][6][7]

[8] Never dispose of barium dichromate down the drain or in regular trash.[3][6]

Waste Segregation:

Keep barium dichromate waste separate from all other waste streams, especially from

combustible and reducing agents.[2][3]

Do not mix barium dichromate waste with other chemicals in the same container.[3]

Container Management:

Place all barium dichromate waste (including contaminated labware, PPE, and spill

cleanup materials) into a designated, compatible, and clearly labeled hazardous waste

container.

The container must be in good condition, compatible with the waste, and have a tightly

sealing lid.[2][3]
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Label the container clearly as "Hazardous Waste – Barium Dichromate" and include the

associated hazard pictograms (e.g., Oxidizer, Health Hazard, Environmental Hazard).

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated secondary containment

area.[3][4][9]

The storage area should be away from incompatible materials and accessible only to

authorized personnel.[3]

Professional Disposal:

Arrange for the collection and disposal of the waste through a licensed professional

hazardous waste disposal service.[1]

Provide the disposal service with a copy of the Safety Data Sheet (SDS) for barium
dichromate.

Waste must be transported to and disposed of at an approved and licensed toxic waste

facility.[2][3]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[3]

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[3]

Contain: Prevent the spill from spreading and from entering drains or waterways.[3]

Clean-up:

Wearing the appropriate PPE, carefully sweep or shovel the spilled solid material into a

designated waste container.[1][2][10]
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Avoid actions that create dust.[3]

The spill area can be washed with water, but all resulting wash water must be collected as

hazardous waste for proper disposal.[10][11]

Decontaminate: Thoroughly decontaminate the spill area and any equipment used in the

cleanup.

Quantitative Data and Classifications
For proper handling, transport, and safety planning, the following quantitative data for barium

compounds and barium chromate are essential.

Parameter Value Reference

Occupational Exposure Limits

(as Ba)

OSHA PEL (8-hr TWA) 0.5 mg/m³ [6]

NIOSH REL (10-hr TWA) 0.5 mg/m³ [6]

ACGIH TLV (8-hr TWA) 0.5 mg/m³ [6]

IDLH 50 mg/m³ [6]

Physical Properties

Specific Gravity 4.5 g/mL [2][3]

Appearance
Brownish-red or yellow

powder/crystals
[2][12]

Transportation Information

UN Number 1479 [1][5]

Proper Shipping Name
Oxidizing solid, n.o.s. (Barium

chromate)
[1]

Hazard Class 5.1 (Oxidizer) [1]

Packing Group II [1]
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Disposal Workflow Diagram
The following diagram illustrates the logical steps and decision points for the proper disposal of

barium dichromate waste.

Caption: Workflow for the safe disposal of barium dichromate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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